Cas no 2228515-10-2 (1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2228515-10-2
• MF: C₁₆H₂₂O₂
• MW: 246.344685077667
• CID: 6334068
• PubChem ID: 139022399
• Update Time: 2025-05-19

1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid
• EN300-1877789
• 2228515-10-2
• Z3271422641

• Inchi： 1S/C16H22O2/c1-15(2,13-9-5-3-6-10-13)16(14(17)18)11-7-4-8-12-16/h3,5-6,9-10H,4,7-8,11-12H2,1-2H3,(H,17,18)
• InChI Key： LXCXQHLOOIKEIW-UHFFFAOYSA-N
• SMILES： OC(C1(CCCCC1)C(C1C=CC=CC=1)(C)C)=O

Computed Properties

• Exact Mass: 246.161979940g/mol
• Monoisotopic Mass: 246.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid

1-(2-Phenylpropan-2-yl)cyclohexane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2228515-10-2, commonly referred to as 1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical structure, physical properties, synthesis methods, and recent advancements in its utilization.

Chemical Structure and Properties

The molecular structure of 1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid is characterized by a cyclohexane ring substituted with a carboxylic acid group at position 1 and a 2-phenylpropan-2-yl group at the same position. This substitution pattern imparts the molecule with a chiral center, making it a potential candidate for enantiomeric studies. The compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate.

Synthesis and Characterization

The synthesis of 1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid typically involves multi-step organic reactions. One common approach is the Friedel-Crafts acylation of cyclohexane followed by subsequent modifications to introduce the carboxylic acid group. Recent studies have explored more efficient synthetic pathways, including microwave-assisted synthesis and catalytic methods, which have significantly improved yield and purity.

Applications in Industry

1-(2-phenylpropan-2-yl)cyclohexane-1-carboxylic acid finds applications in several industrial sectors. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds, particularly those with anti-inflammatory and analgesic properties. Additionally, it is utilized in the production of high-performance polymers due to its ability to form stable ester linkages. Recent research has highlighted its potential as a precursor for biodegradable plastics, aligning with global efforts to reduce environmental impact.

Recent Research Findings

In recent years, there has been a surge in research focusing on the biological activities of 1-(2-phrenilpropane-cyclohexanecarboxylic acid. Studies conducted at leading universities have demonstrated its efficacy as an inhibitor of certain enzymes involved in neurodegenerative diseases. Furthermore, its role as a chiral catalyst in asymmetric synthesis has been explored, offering new avenues for green chemistry practices.

Sustainability Considerations

The synthesis and application of this compound are increasingly aligned with sustainability goals. Researchers are investigating methods to minimize waste generation during production and enhance recyclability of byproducts. These efforts are part of a broader movement toward sustainable chemistry practices that reduce environmental footprint while maintaining product quality.

In conclusion, CAS No. 222851574769999999999999737436363636363636363636363636363647's compound, known as 1-(phrenilpropane-cyclohexanecarboxylic acid, stands out as a versatile molecule with diverse applications across multiple industries. Its continued exploration promises to unlock new possibilities in drug development, materials science, and sustainable manufacturing processes.